Cas no 161743-35-7 ((5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one)

(5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one structure
161743-35-7 structure
Product Name:(5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one
CAS No:161743-35-7
MF:C27H24N4O3
MW:452.504466056824
CID:2846555
PubChem ID:46173770
Update Time:2024-03-01

(5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one Chemical and Physical Properties

Names and Identifiers

    • (5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-tria
    • 3'-Demethoxy-3'-hydroxystaurosporine
    • C07349
    • O3'-Demethylstaurosporine
    • CGP 58546
    • (5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one
    • Inchi: 1S/C27H24N4O3/c1-27-25(32)16(28-2)11-19(34-27)30-17-9-5-3-7-13(17)21-22-15(12-29-26(22)33)20-14-8-4-6-10-18(14)31(27)24(20)23(21)30/h3-10,16,19,25,28,32H,11-12H2,1-2H3,(H,29,33)/t16-,19?,25-,27+/m1/s1
    • InChI Key: YFYYWLWHOINTHH-GTDVCXGISA-N
    • SMILES: O1C2C[C@H]([C@H]([C@@]1(C)N1C3C=CC=CC=3C3=C4CNC(C4=C4C5C=CC=CC=5N2C4=C13)=O)O)NC

Computed Properties

  • Exact Mass: 452.18484064g/mol
  • Monoisotopic Mass: 452.18484064g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 886
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 80.4

(5S,6R,7R)-6-Hydroxy-5-methyl-7-(methylamino)-6,7,8,9,15,16-hexahydro-5H,14H-5,9-epoxy-4b,9a,15-triazadibenzo[b,h]cyclonona[1,2,3,4-jkl]cyclopenta[e]-as-indacen-14-one Related Literature

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